Cas no 49707-02-0 (N-Methyl-N'-yohimbohydrazide)

N-Methyl-N'-yohimbohydrazide structure
N-Methyl-N'-yohimbohydrazide structure
Product name:N-Methyl-N'-yohimbohydrazide
CAS No:49707-02-0
MF:C21H28N4O2
MW:368.472624778748
CID:2640037

N-Methyl-N'-yohimbohydrazide Chemical and Physical Properties

Names and Identifiers

    • (1S,15R,18S,19R,20S)-18-hydroxy-N'-methyl-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carbohydrazide
    • N-Methyl-N'-yohimbohydrazide
    • Inchi: 1S/C21H28N4O2/c1-22-24-21(27)19-15-10-17-20-14(13-4-2-3-5-16(13)23-20)8-9-25(17)11-12(15)6-7-18(19)26/h2-5,12,15,17-19,22-23,26H,6-11H2,1H3,(H,24,27)/t12-,15-,17-,18-,19+/m0/s1
    • InChI Key: WFRIHNXQTMQQNN-SCYLSFHTSA-N
    • SMILES: O[C@H]1CC[C@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(NNC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 572
  • XLogP3: 2.1
  • Topological Polar Surface Area: 80.4

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